3-[(3-Amino-2-methylbutanoyl)amino]benzamide

• IUPAC Name: 3-[(3-amino-2-methylbutanoyl)amino]benzamide
• InChI: InChI=1S/C12H17N3O2/c1-7(8(2)13)12(17)15-10-5-3-4-9(6-10)11(14)16/h3-8H,13H2,1-2H3,(H2,14,16)(H,15,17)
• InChI Key: IEMQOTVIOXJZPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)N)C(=O)NC1=CC=CC(=C1)C(=O)N
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

3-[(3-Amino-2-methylbutanoyl)amino]benzamide, also known as AMBMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-[(3-Amino-2-methylbutanoyl)amino]benzamide is not fully understood. However, it has been reported to exhibit inhibitory activity against certain enzymes, including histone deacetylases (HDACs), which are involved in the regulation of gene expression. The compound has also been shown to exhibit anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects:
The compound has been shown to exhibit anti-inflammatory and anti-cancer properties in various in vitro and in vivo studies. It has also been reported to exhibit neuroprotective effects in certain animal models of neurodegenerative diseases. However, further studies are needed to fully understand the biochemical and physiological effects of the compound.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(3-Amino-2-methylbutanoyl)amino]benzamide in lab experiments include its high purity and yield, as well as its potential applications in various fields. However, the limitations of using the compound include its limited solubility in certain solvents and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-[(3-Amino-2-methylbutanoyl)amino]benzamide. These include the development of new synthetic methods for the compound, the investigation of its potential applications in drug discovery and material science, and the elucidation of its mechanism of action and biochemical and physiological effects. Further studies are also needed to evaluate the safety and toxicity of the compound in vivo and to determine its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of 3-[(3-Amino-2-methylbutanoyl)amino]benzamide involves the reaction of 3-amino-2-methylbutanoic acid with 3-nitrobenzoyl chloride in the presence of triethylamine. The resulting product is then reduced using palladium on carbon and hydrogen gas to yield the final product. This method has been optimized and has been reported to yield high purity and yield of the compound.

Scientific Research Applications

The compound has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, 3-[(3-Amino-2-methylbutanoyl)amino]benzamide has been shown to exhibit inhibitory activity against certain enzymes, which makes it a potential candidate for the development of new drugs. In drug discovery, the compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In material science, 3-[(3-Amino-2-methylbutanoyl)amino]benzamide has been used as a building block for the synthesis of new materials with unique properties.